Ethinyl Estradiol Impurity J (1-Methyl Ethinyl Estradiol)

• CAS No.: 15071-66-6
• Product Name: Ethinyl Estradiol Impurity J (1-Methyl Ethinyl Estradiol)
• Molecular Formula: C21H26O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-17-ethynyl-1,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-15(22)11-13(2)19(14)17(16)7-9-20(18,21)3/h1,11-12,16-18,22-23H,5-10H2,2-3H3/t16-,17+,18+,20+,21+/m1/s1
• Standard InChIKey: DNVMUVXCXXCYEH-JOTVOLILSA-N
• Isomeric SMILES: CC1=CC(=CC2=C1[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CC[C@]4(C#C)O)C)O
• SMILES: CC1=CC(=CC2=C1C3CCC4(C(C3CC2)CCC4(C#C)O)C)O
• Canonical SMILES: CC1=CC(=CC2=C1C3CCC4(C(C3CC2)CCC4(C#C)O)C)O
• Appearance: White Solid
• Melting Point: 220-223 °C
• Description: An impurity of Ethinyl Estradiol. Ethinyl Estradiol is a synthetic steroid with high oral estrogenic potency.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 1-Methyl Ethynyl Estradiol; 1-Methyl-19-nor-17α-pregna-1,3,5(10)-trien-20-yne-3,17-diol; 17-Ethynyl-1-methylestradiol
• PubChem Compound: 232402
• Last Modified: Nov 11 2021